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Compound of Interest

Compound Name: Cmd178 tfa

Cat. No.: B10825517

Contrary to inquiries related to biological research, Cmd178 is not a compound relevant to drug
development but rather a high-frequency electronic component. It is a fundamental mixer
designed for radio frequency (RF) applications. This guide provides a detailed summary of its
technical specifications and functionalities based on publicly available datasheets.

Cmd178 is a general-purpose, double-balanced mixer die primarily used for up- and down-
converting applications, operating within a frequency range of 11 to 21 GHz.[1][2][3] Its design
incorporates optimized balun structures, which contribute to its high isolation between the radio
frequency (RF), local oscillator (LO), and intermediate frequency (IF) ports.[1][2][3][4] This
passive mixer can function with a low LO drive level.[1][2][3][4]

A surface-mount package version, the CMD178C3, is also available for applications between
11 and 20 GHz.[4][5] Both the die and the packaged version can be configured as image reject
mixers or single sideband modulators with the use of external hybrids and power splitters.[1][2]

[3]14]

Key Technical Specifications

The operational parameters of the Cmd178 and its packaged version, CMD178C3, are
summarized below. These specifications are critical for engineers and technicians working on
the design and implementation of RF systems.

Cmd178 (Die) Electrical Specifications
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Parameter Min Typ Max Units
Frequenc
g y 11 - 21 GHz
Range, RF & LO
Frequency
DC - 6 GHz
Range, IF
Conversion Loss - 6 - dB
LO to RF
] - 45 - dB
Isolation
LO to IF Isolation - 45 - dB
RF to IF Isolation - 26 - dB
Input P1dB - 9 - dBm
Input IP3 - 16 - dBm
All
measurements

are performed as
a downconverter
at an IF of 100
MHz and an LO
of +13 dBm.[2][4]

CMD178C3 (Surface Mount) Electrical Specifications
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Parameter Min Typ Max Units
Frequenc
a y 11 - 21 GHz
Range, RF & LO
Frequency
DC - 6 GHz
Range, IF
Conversion Loss - 6 8 dB
Noise Figure
- 6 8 dB
(SSB)
LO to RF
) 31 43 - dB
Isolation
LO to IF Isolation 30 38 - dB
RF to IF Isolation 15 25 - dB
Input P1dB - 9 - dBm
Input IP3 - 16 - dBm
All
measurements

are performed as
a downconverter
at an IF of 100
MHz and an LO
of +13 dBm.[4]

Functional Block Diagram and Application Workflow

The Cmd178 operates as a standard double-balanced mixer. The fundamental principle
involves the interaction of the RF and LO signals to produce an IF signal. The following
diagram illustrates the basic functional block diagram and a typical application workflow for
down-conversion.
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Functional block diagram of the Cmd178 mixer and its integration in a typical down-conversion
workflow.

Experimental Test Setup

The characterization of the Cmd178's performance parameters is conducted using standard RF
measurement techniques. A typical experimental setup for measuring key specifications like
conversion loss, isolation, and intercept points is outlined below.
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Typical Test and Measurement Setup
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A generalized experimental workflow for characterizing the performance of the Cmd178 mixer.
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Methodology for Key Parameter Measurement:

» Conversion Loss:
o An RF signal of a known frequency and power is applied to the RF input port.
o An LO signal of a specific frequency and power is applied to the LO input port.

o The power of the resulting IF signal at the output is measured using a spectrum analyzer
or power meter.

o Conversion loss is the difference in power between the input RF signal and the output IF
signal, expressed in dB.

¢ Isolation:

o LO to RF Isolation: The LO signal is applied to the LO port, and the leakage of this signal
at the RF port is measured. The RF port is terminated with a 50-ohm load.

o LO to IF Isolation: The LO signal is applied to the LO port, and its leakage at the IF port is
measured. The IF port is terminated with a 50-ohm load.

o RF to IF Isolation: The RF signal is applied to the RF port, and its leakage at the IF port is
measured. The LO port is terminated with a 50-ohm load.

e Input Third-Order Intercept Point (IP3):
o Two closely spaced RF tones of equal power are applied to the RF input.

o The power of the fundamental IF output signals and the third-order intermodulation
products are measured.

o The input IP3 is a theoretical point where the power of the desired output signal and the
third-order distortion products would be equal. It is a measure of the mixer's linearity.

Applications
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The Cmd178 and its variants are utilized in a range of high-frequency applications where signal
conversion is necessary. These include:

Electronic Warfare (EW)[1][6]

Ku-Band Radar[1]

Satellite Communications (Satcom)[1]

Test and Measurement Equipment[1]

Defense and Aerospace Communications[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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